
Application Notes: Neocuproine Hemihydrate for
Determining the Antioxidant Capacity of Plasma

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neocuproine hemihydrate

Cat. No.: B1403243 Get Quote

Introduction

The measurement of the total antioxidant capacity (TAC) of plasma is a crucial tool for

researchers, scientists, and drug development professionals to assess the overall ability of an

organism to counteract oxidative stress. The CUPRAC (Cupric Reducing Antioxidant Capacity)

assay, which utilizes neocuproine hemihydrate as a chromogenic reagent, offers a reliable

and versatile method for this purpose. This method is advantageous due to its use of a stable

reagent, its applicability at a physiological pH, and its ability to measure both hydrophilic and

lipophilic antioxidants.[1][2]

The principle of the CUPRAC assay is based on the reduction of the Cu(II)-neocuproine

complex to the Cu(I)-neocuproine complex by antioxidant compounds present in the plasma.

The resulting stable, yellow-orange colored Cu(I)-neocuproine chelate exhibits a maximum

absorbance at 450 nm, which is directly proportional to the total antioxidant capacity of the

sample.[3][4][5]

Key Features of the CUPRAC Assay:
Broad Spectrum Detection: Measures a wide range of antioxidants, including ascorbic acid,

α-tocopherol, β-carotene, uric acid, bilirubin, glutathione, and albumin.[1][2][6]

Physiological pH: The assay is performed at a pH of 7.0, which is close to the physiological

pH of blood plasma.[1][5]
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Versatility: Applicable to both hydrophilic and lipophilic antioxidants, allowing for a

comprehensive assessment of plasma TAC.[1][7]

Stability and Accessibility: The CUPRAC reagent is stable and easily accessible, making it a

practical choice for routine analysis.[1][2]

Quantitative Data Summary
The following tables summarize the key quantitative parameters of the CUPRAC assay for

determining the antioxidant capacity of plasma.

Table 1: Reagent and Sample Parameters

Parameter Value Reference

Wavelength of Maximum

Absorbance
450 nm [1][3][4][5][7]

Assay pH 7.0 [1][5]

Standard Trolox [3]

Incubation Time 30 minutes [3][4]

Incubation Temperature
Room Temperature (or 50°C

for specific antioxidants)
[1][7]

Table 2: Assay Performance Characteristics

Parameter Value Reference

Intra-assay Coefficient of

Variation (CV)
0.7% [1][2][7]

Inter-assay Coefficient of

Variation (CV)
1.5% [1][2][7]
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Protocol 1: Preparation of Reagents

Copper(II) Chloride (CuCl₂) Solution (1.0 x 10⁻² M): Dissolve the appropriate amount of

CuCl₂ in distilled water.

Neocuproine (Nc) Solution (7.5 x 10⁻³ M): Dissolve 0.039 g of neocuproine hemihydrate in

96% ethanol and dilute to 25 mL with ethanol.[8]

Ammonium Acetate Buffer (1.0 M, pH 7.0): Dissolve 19.27 g of ammonium acetate in distilled

water and dilute to 250 mL.[8]

Trolox Standard Solution: Prepare a stock solution of Trolox in a suitable solvent (e.g.,

ethanol) and perform serial dilutions to create a calibration curve.

Protocol 2: Sample Preparation

For Hydrophilic Antioxidants:

Precipitate proteins in the plasma or serum sample by adding perchloric acid.

Centrifuge the mixture.

Collect the supernatant for analysis.[1][7]

For Lipophilic Antioxidants:

Extract lipophilic antioxidants from an ethanolic solution of the serum using n-hexane.

Centrifuge the mixture.

Collect the n-hexane layer for analysis.[1][7]

Protocol 3: CUPRAC Assay Procedure (Microplate Format)

Add 40 µL of the prepared sample or Trolox standard to each well of a 96-well microplate.[3]

[4]

Add 40 µL of Copper(II) Chloride solution to each well.
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Add 40 µL of Neocuproine solution to each well.

Add 40 µL of Ammonium Acetate buffer to each well.

Add 40 µL of distilled water to each well.

Incubate the plate for 30 minutes at room temperature.[3][4]

Measure the absorbance at 450 nm using a microplate reader.[3][4]

For sample blanks, replace the Copper(II)-Neocuproine reagent with a blank solution.[3][4]

Protocol 4: Data Analysis

Construct a calibration curve by plotting the absorbance values of the Trolox standards

against their corresponding concentrations.

Determine the antioxidant capacity of the plasma samples by interpolating their absorbance

values on the Trolox calibration curve.

The results are typically expressed as Trolox equivalents (TE).
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Caption: Chemical principle of the CUPRAC assay.
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Caption: Experimental workflow for the CUPRAC assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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